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Residue Definitions and Analytical Methods

Establishing clear residue definitions and validated analytical methods is fundamental for any monitoring

program.

e Metabolism in Plants: Studies indicate that for the purpose of enforcement, the residue definition is
isopyrazam (sum of isomers). For comprehensive risk assessment, the definition expands to
the sum of isopyrazam (sum of isomers) and its metabolite CSCD459488 (free
and conjugated), expressed as isopyrazam [1].

¢ Analytical Methods for Plant Matrices: Fully validated analytical methods are available for
enforcing the residue definition. These methods can achieve a limit of quantification (LOQ) of 0.01
mgl/kg in various matrix types, including high water content, high oil content, dry, high acid, and high-
fat content commodities [1].

Table 1: Residue Definitions and Analytical Limits for Isopyrazam

- - LOQ in Plant
Purpose Residue Definition .
Matrices
Enforcement Isopyrazam (sum of isomers) 0.01 mg/kg
Risk Sum of isopyrazam and metabolite CSCD459488 (expressed  0.01 mg/kg
Assessment as isopyrazam)
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Metabolism and Behavior in Rotational Crops

The decision on whether to monitor rotational crops is based on understanding the compound's behavior in

the environment and subsequent crops.

¢ Metabolism Studies: The metabolism of isopyrazam has been investigated in primary and rotational
crops. The identified metabolites form the basis of the risk assessment residue definition [1].

e Provisional for Root Crops: The European Food Safety Authority (EFSA) concluded that specific
MRLs for rotational crops are not necessary [1]. This is conditional; member states must
implement adequate risk mitigation measures, such as defining a plant-back interval for root crops,
to prevent significant residues from occurring in the subsequent rotation [1].

The experimental workflow for determining the need to monitor rotational crops involves several key stages,

as outlined below.
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Detailed Experimental Protocol

For researchers requiring primary data, the following protocol outlines key experiments.

Protocol 1: Metabolism Study in Rotational Crops

This study investigates the degradation pathway of isopyrazam and the formation of significant metabolites

in crops grown in soil previously treated with the compound.

¢ Test System: Use representative rotational crops (e.g., root crops, leafy greens, and cereal grains)
planted in soil previously treated with isopyrazam according to the maximum intended GAP (Good
Agricultural Practice).

e Treatment: Apply isopyrazam to the soil at a rate that exceeds the maximum application rate to
create a worst-case scenario.

¢ Sample Collection: Harvest the rotational crops at maturity. For root crops, collect both the roots and
foliage.

e Sample Analysis:

o Extraction: Homogenize crop samples and extract residues using appropriate solvents (e.g.,
acetonitrile or acetone).

o Analysis: Analyze the extracts using LC-MSI/MS (Liquid Chromatography with Tandem
Mass Spectrometry). The method should be optimized to separate and detect isopyrazam
isomers and its key metabolite, CSCD459488.

o Quantification: Use validated methods to quantify residues against certified reference
standards. The LOQ should be demonstrated at 0.01 mg/kg or lower for plant matrices [1].

Protocol 2: Livestock Dietary Burden and Metabolism

As crops treated with isopyrazam may be fed to livestock, assessing the potential for residue transfer into

animal products is crucial for a full consumer risk assessment.

¢ Dietary Burden Calculation: Calculate the livestock dietary burden using the OECD guidance. This
involves estimating the intake of residues based on the levels found in feed crops and the animal's
diet [1].
¢ Livestock Metabolism Studies:
o Conduct studies in lactating goats and laying hens using isopyrazam administered at doses
covering the maximum calculated dietary burden [1].
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o Residue Definition for Animals: For enforcement, the definition is isopyrazam (sum of
isomers). For risk assessment, it is the sum of isopyrazam (sum of isomers) and
all metabolites containing the CSAA798670 moiety, expressed as
isopyrazam [1].

o Analytical Method: Use an analytical method capable of enforcing the residue definition at an
LOQ of 0.005 mg/kg in animal tissues and milk [1].

Regulatory Position and Risk Assessment

The current regulatory position, particularly in the EU, is that no significant consumer risk is identified from

the authorized uses of isopyrazam, and thus no specific MRLs for rotational crops are mandated.

Table 2: Key Regulatory and Risk Assessment Conclusions for Isopyrazam

Aspect Conclusion Source

Consumer Risk No apparent risk identified. Chronic exposure up to 14% of ADI [1]
(Dutch toddler), acute exposure up to 19% of ARfD (peach).

Rotational Crop MRLs Not required, provided risk mitigation measures (e.g., plant-back [1]
intervals for root crops) are in place.

Toxicological Classified as toxic for reproduction category 1B and carcinogenic  [1]
Classification (ECHA) category 2.

U.S. Tolerances Established for import commodities including apple, peanut, [2] [3]
tomato, bell pepper, and cucurbit vegetables.

Important Considerations and Limitations

Researchers should be aware of the following constraints and data gaps in the current assessment.

¢ Indicative Assessment: The overall consumer risk assessment is considered indicative only, as
some information required by the regulatory framework was missing at the time of the EFSA review

[1].
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¢ Enantiomer Impact: The assessment does not consider the potential impact of plant and livestock
metabolism on the enantiomer ratio of isopyrazam. While not a concern for current uses due to a
large margin of safety, this may require further investigation for future uses with higher consumer
exposure [1].

¢ Groundwater Metabolites: Confirmatory data regarding the relevance of the metabolite
CSCD459488 for groundwater were not fully addressed, indicating a potential environmental data

gap [1].

Conclusion

For researchers and regulatory professionals, the monitoring of isopyrazam in rotational crops is
preemptively managed through targeted risk mitigation rather than routine residue monitoring. The core
strategy is to establish and enforce plant-back intervals for root crops, ensuring that residues remain
insignificant. The provided experimental protocols offer a pathway to generate the necessary data to support

these regulatory decisions and ensure ongoing consumer safety.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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